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Compound of Interest

Compound Name: Grandifloric acid

Cat. No.: B210242

For Researchers, Scientists, and Drug Development Professionals
Introduction

Grandifloric acid, a naturally occurring diterpenoid, has garnered interest in the scientific
community for its potential biological activities. This technical guide provides a comprehensive
overview of Grandifloric acid, including its chemical identity, synonyms, and a summary of its
reported biological effects. This document is intended to serve as a resource for researchers
and professionals in drug discovery and development.

Chemical Identity and Synonyms

Grandifloric acid is a kaurane diterpenoid characterized by a tetracyclic carbon skeleton. Its
unique structure is the basis for its biological properties.
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Identifier Value

(1R,4S,5R,9S,10S,13R,15S)-15-hydroxy-5,9-
dimethyl-14-

methylidenetetracyclo[11.2.1.01,1°9.04,°|hexadeca

Chemical Name

ne-5-carboxylic acid

CAS Number 22338-69-8[1]

Molecular Formula C20H3003

Molecular Weight 318.46 g/mol
Synonyms:

e Grandiflorolic acid
e [15S,(-)]-15a-Hydroxykaur-16-en-18-oic acid
e 15alpha-Hydroxykaur-16-en-19-oic acid

Natural Sources

Grandifloric acid has been isolated from a variety of plant species, most notably from the
Asteraceae family. Key natural sources include:

» Siegesbeckia orientalisL.[1]
e Thunbergia grandiflora[2]

o Sunflowers (Helianthus annuus)[3]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
Grandifloric acid are crucial for reproducible research. The following sections outline
generalized methodologies based on available literature for the extraction of similar
compounds and standard biological assays.
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Isolation and Purification

A common method for the isolation of Grandifloric acid from plant material involves a

bioassay-guided fractionation approach.

Experimental Workflow for Isolation and Purification
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Caption: General workflow for the isolation and purification of Grandifloric acid.
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Methodology:

o Extraction: The dried and powdered plant material is extracted with a suitable organic
solvent, such as methanol or ethanol, at room temperature or with gentle heating. This
process is typically repeated multiple times to ensure exhaustive extraction.

» Fractionation: The resulting crude extract is then concentrated under reduced pressure and
subjected to solvent-solvent partitioning with solvents of increasing polarity (e.g., h-hexane,
ethyl acetate, and n-butanol) to separate compounds based on their polarity. Bioassay-
guided approaches have indicated that Grandifloric acid is often found in the more polar
fractions.

o Chromatographic Purification: The bioactive polar fractions are subjected to column
chromatography on silica gel. The column is eluted with a gradient of solvents, typically
starting with a non-polar solvent and gradually increasing the polarity. Fractions are collected
and monitored by thin-layer chromatography (TLC).

» Final Purification: Fractions containing the compound of interest are pooled and further
purified using techniques such as preparative high-performance liquid chromatography
(HPLC) to yield pure Grandifloric acid. The structure of the isolated compound is then
confirmed using spectroscopic methods like NMR (*H and 13C) and mass spectrometry.

Cytotoxicity and Apoptosis Assays

The cytotoxic and apoptosis-inducing effects of Grandifloric acid have been reported against
several cancer cell lines. Standard in vitro assays are employed to quantify these activities.

Experimental Workflow for In Vitro Cytotoxicity and Apoptosis Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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